![molecular formula C8H8N2O2 B1389799 7-Methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one CAS No. 1198154-56-1](/img/structure/B1389799.png)
7-Methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one
Cat. No. B1389799
Key on ui cas rn:
1198154-56-1
M. Wt: 164.16 g/mol
InChI Key: KGEVGJXPLWMQCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08394792B2
Procedure details
In a 250 ml round flask, (5-methyl-3-nitro-pyridin-2-yloxy)-acetic acid methyl ester (5.47 g, 23.9 mmol) and tin tetrachloride (18.1 g, 95.6 mmol) were dissolved in 24 ml of concentrated hydrochloric acid, and then stirred at 800 for 1 hour. The reaction mixture was cooled to room temperature, neutralized with 10% NaOH solution, and extracted with ethyl acetate. The combined organic layer was washed with water and saturated saline solution, dried over anhydrous sodium sulfate (Na2SO4), filtered and evaporated under reduced pressure. The residue was purified by column chromatography on silica eluting with a solvent of dichloromethane:methanol=19:1. The resulting solid was recrystallized from dichloromethane/methanol/tetrahydrofuran to obtain 7-methyl-1H-pyrido[2,3-b][1,4]oxazin-2-one as pale-brown solid (2.65 g, 67%).
Name
(5-methyl-3-nitro-pyridin-2-yloxy)-acetic acid methyl ester
Quantity
5.47 g
Type
reactant
Reaction Step One
Name
tin tetrachloride
Quantity
18.1 g
Type
reactant
Reaction Step One
Yield
67%
Identifiers
|
REACTION_CXSMILES
|
C[O:2][C:3](=O)[CH2:4][O:5][C:6]1[C:11]([N+:12]([O-])=O)=[CH:10][C:9]([CH3:15])=[CH:8][N:7]=1.[Sn](Cl)(Cl)(Cl)Cl.[OH-].[Na+]>Cl>[CH3:15][C:9]1[CH:8]=[N:7][C:6]2[O:5][CH2:4][C:3](=[O:2])[NH:12][C:11]=2[CH:10]=1 |f:2.3|
|
Inputs
Step One
|
Name
|
(5-methyl-3-nitro-pyridin-2-yloxy)-acetic acid methyl ester
|
|
Quantity
|
5.47 g
|
|
Type
|
reactant
|
|
Smiles
|
COC(COC1=NC=C(C=C1[N+](=O)[O-])C)=O
|
|
Name
|
tin tetrachloride
|
|
Quantity
|
18.1 g
|
|
Type
|
reactant
|
|
Smiles
|
[Sn](Cl)(Cl)(Cl)Cl
|
|
Name
|
|
|
Quantity
|
24 mL
|
|
Type
|
solvent
|
|
Smiles
|
Cl
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
stirred at 800 for 1 hour
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
extracted with ethyl acetate
|
WASH
|
Type
|
WASH
|
|
Details
|
The combined organic layer was washed with water and saturated saline solution
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over anhydrous sodium sulfate (Na2SO4)
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated under reduced pressure
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue was purified by column chromatography on silica eluting with a solvent of dichloromethane
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The resulting solid was recrystallized from dichloromethane/methanol/tetrahydrofuran
|
Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1=CC2=C(OCC(N2)=O)N=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.65 g | |
| YIELD: PERCENTYIELD | 67% | |
| YIELD: CALCULATEDPERCENTYIELD | 67.5% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
